Cas no 1803591-68-5 (ethyl 3-(4-fluorophenyl)-2-methylpropanoate)

• Product Name: ethyl 3-(4-fluorophenyl)-2-methylpropanoate
• CAS No: 1803591-68-5
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 4616840
• PubChem ID: 20586645
• Update Time: 2025-06-14

ethyl 3-(4-fluorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-fluorophenyl)-2-methylpropanoate
• Benzenepropanoic acid, 4-fluoro-α-methyl-, ethyl ester

• Inchi： 1S/C12H15FO2/c1-3-15-12(14)9(2)8-10-4-6-11(13)7-5-10/h4-7,9H,3,8H2,1-2H3
• InChI Key： SWDBIRSOBQVYMU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)C(C)C(=O)OCC

Additional information on ethyl 3-(4-fluorophenyl)-2-methylpropanoate

Comprehensive Analysis of Ethyl 3-(4-fluorophenyl)-2-methylpropanoate (CAS No. 1803591-68-5): Properties, Applications, and Industry Trends

In the rapidly evolving field of fine chemicals, ethyl 3-(4-fluorophenyl)-2-methylpropanoate (CAS 1803591-68-5) has garnered significant attention due to its unique structural features and versatile applications. This ester derivative, characterized by its fluorophenyl and methylpropanoate moieties, serves as a critical intermediate in pharmaceutical synthesis, agrochemical formulations, and specialty materials. The compound's molecular structure, featuring a 4-fluorophenyl group and an ethyl ester functionality, contributes to its stability and reactivity, making it a valuable building block in organic chemistry.

The growing demand for fluorinated compounds in drug discovery has propelled research into ethyl 3-(4-fluorophenyl)-2-methylpropanoate. Fluorination often enhances bioavailability and metabolic stability, addressing key challenges in modern therapeutics. Recent studies highlight its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) agents, aligning with industry trends toward targeted drug delivery systems. Researchers are particularly interested in its structure-activity relationships (SAR), which could unlock novel applications in precision medicine.

From an industrial perspective, CAS 1803591-68-5 exemplifies the shift toward sustainable synthetic pathways. Manufacturers are adopting green chemistry principles to optimize its production, minimizing waste through catalytic esterification and solvent-free reactions. These innovations respond to the global emphasis on Environmental, Social, and Governance (ESG) compliance in chemical manufacturing. Analytical techniques like HPLC purity testing and GC-MS characterization ensure batch-to-batch consistency, meeting stringent regulatory standards for high-purity intermediates.

The compound's role extends beyond pharmaceuticals. In material science, its aromatic fluorination enables the design of advanced polymer modifiers with improved thermal stability—a property highly sought after in electronic encapsulation materials and high-performance coatings. This dual applicability positions ethyl 3-(4-fluorophenyl)-2-methylpropanoate as a cross-disciplinary asset, bridging gaps between chemistry subfields.

Market analytics reveal increasing searches for "fluorophenyl ester suppliers" and "CAS 1803591-68-5 technical data," reflecting commercial interest. Quality parameters such as ≥98% purity and low heavy metal content dominate procurement criteria. Furthermore, the rise of AI-assisted molecular design has spurred computational studies on this compound, predicting novel derivatives for bioactive molecule development—a trend likely to shape future research directions.

Storage and handling recommendations emphasize protection from moisture-sensitive degradation, typically requiring nitrogen-purged containers under ambient conditions. Such protocols align with broader industry practices for oxygen-sensitive intermediates, ensuring long-term stability during transportation and storage.

As regulatory landscapes evolve, particularly concerning fluorinated organic compounds, ethyl 3-(4-fluorophenyl)-2-methylpropanoate remains compliant with major chemical inventories like REACH and TSCA. Its low ecotoxicity profile compared to halogenated analogs further enhances its appeal for sustainable applications. Ongoing research explores its potential in biodegradable plasticizers—an area gaining traction amid circular economy initiatives.

In conclusion, CAS 1803591-68-5 represents a convergence of synthetic utility and industrial relevance. Its adaptability across sectors—from pharmaceutical intermediates to smart materials—underscores the compound's strategic value. With advancements in flow chemistry and continuous manufacturing, production scalability is poised to meet rising global demand while maintaining ecological responsibility.